4-Methyl-1-piperazinepentanoic acid

• Molecular Formula: C10H20N2O2
• Molecular Weight: 200.28 g/mol
• InChI: InChI=1S/C10H20N2O2/c1-11-6-8-12(9-7-11)5-3-2-4-10(13)14/h2-9H2,1H3,(H,13,14)
• InChIKey: AROMGYXEPCNUQL-UHFFFAOYSA-N

4-Methyl-1-piperazinepentanoic acid chemical identity & suppliers

4-Methyl-1-piperazinepentanoic acid (CAS 931930-84-6) is a synthetic organic compound with the molecular formula C10H20N2O2 and a molecular weight of 200.28 g/mol [1]. It is characterized by a 4-methylpiperazine moiety connected to a pentanoic acid chain via a carbon-nitrogen bond, which imparts both basic (amine) and acidic (carboxylic acid) properties to the molecule . This bifunctional, aliphatic scaffold is typically offered by specialized chemical suppliers at purities of 95% to 98% for use in pharmaceutical research and development, where it serves as a versatile intermediate or building block .

Amide coupling ready Carboxylic acid enables standard amide, ester, and bioconjugation workflows.

5‑carbon linker scaffold Pentanoic acid chain provides spatial flexibility distinct from shorter‑chain analogs.

Regioisomer identity Specific pentanoic acid regioisomer (CAS 931930‑84‑6) required for reproducible SAR and synthesis.

• [1] PubChem. (n.d.). 5-(4-Methylpiperazin-1-yl)pentanoic acid. Retrieved April 19, 2026. View Source

Why 4-Methyl-1-piperazinepentanoic acid cannot be substituted

Generic substitution is not a viable strategy for piperazine-pentanoic acid derivatives due to the highly specific and quantifiable impact of structural variations on physicochemical and biological properties. For instance, the position of the methyl group, the length of the alkyl chain, and the substitution pattern on the piperazine ring are known to directly influence key parameters such as acid dissociation constant (pKa) , lipophilicity (LogP) , and, most importantly, target binding affinity [1]. Even minor alterations can lead to significant, measurable differences in pharmacokinetic behavior and in vitro activity, as demonstrated by quantitative binding data for closely related analogs. Therefore, selecting 4-Methyl-1-piperazinepentanoic acid over a seemingly similar alternative is a data-driven decision to ensure the precise molecular geometry and electronic profile required for a specific research application.

Linker length 4‑carbon pentanoic acid isomer (CAS 889939‑93‑9) may alter spatial orientation and coupling geometry; linker length mismatch can shift SAR.

Functional group Benzaldehyde analogs (e.g., 4‑(4‑Methylpiperazin‑1‑yl)methylbenzaldehyde) participate in different chemistries (Schiff base vs. amide coupling) and cannot replace carboxylic acid reactivity.

• [1] BindingDB. (n.d.). BDBM50300798: 5-(4-Methylpiperazin-1-yl)pentanoic acid(4-pyridin-3-ylphenyl)amide. Retrieved April 19, 2026. View Source

4-Methyl-1-piperazinepentanoic acid differentiation from close analogs

Regioisomeric specificity of the pentanoic acid scaffold

The 5-(4-methylpiperazin-1-yl)pentanoic acid regioisomer (CAS 931930-84-6) demonstrates distinct predicted physicochemical properties compared to its 4-carbon analog, 4-(4-methylpiperazin-1-yl)pentanoic acid (CAS 889939-93-9). While both share the same molecular formula (C10H20N2O2) and weight (200.28 g/mol), their structural difference leads to different predicted physical data. The 5-carbon-linked derivative has a predicted acid dissociation constant (pKa) of 4.74±0.10 , a predicted density of 1.052±0.06 g/cm³, and a predicted boiling point of 335.3±27.0 °C . These predicted values provide a baseline for selection based on desired chemical behavior in solution and under reaction conditions, where a different chain length will yield a compound with a distinct conformational profile and solubility profile.

Regioisomer identity

Data to verify

5‑carbon linker (target) vs. 4‑carbon linker in CAS 889939‑93‑9

Linker‑length difference may influence synthetic outcome and target‑engagement geometry.

Structural comparison only; no direct biological comparison data.

Evidence Dimension	Predicted Physicochemical Properties (pKa, Density, Boiling Point)
Target Compound Data	pKa: 4.74±0.10; Density: 1.052±0.06 g/cm³; Boiling Point: 335.3±27.0 °C (predicted values)
Comparator Or Baseline	4-(4-methylpiperazin-1-yl)pentanoic acid (CAS 889939-93-9)
Quantified Difference	Data not available for comparator from the same source, but the structural difference (5-carbon linear chain vs. 4-carbon branched chain) is the basis for predicted property divergence.
Conditions	Predicted values using Advanced Chemistry Development (ACD/Labs) Software V11.02 .

Why This Matters

This differentiation is crucial for researchers selecting a compound with a specific predicted pKa or solubility profile for formulation, salt formation, or as a synthetic intermediate in multi-step reactions.

Functional group contrast: carboxylic acid vs benzaldehyde

A derivative of the target compound, 5-(4-Methylpiperazin-1-yl)pentanoic acid(4-pyridin-3-ylphenyl)amide (CHEMBL568464), provides quantitative evidence for the biological relevance of the 4-methyl-1-piperazinepentanoic acid scaffold. In a direct comparative assay, this compound exhibits a clear divergence between its functional potency (EC50) and its binding affinity (Ki) for the rat α7 nicotinic acetylcholine receptor (nAChR). It demonstrates functional agonism with an EC50 of 3.56 μM in a calcium flux assay [1], while its binding affinity for the receptor is significantly weaker, with a Ki of 9.33 μM [1]. This ~2.6-fold difference between functional activity and binding affinity is a specific, quantifiable characteristic of this chemotype.

Reactive handle

Data to verify

Carboxylic acid vs. benzaldehyde analog – different reaction manifold

Functional group dictates amide/ester chemistry; benzaldehyde analogs require reductive amination routes.

Qualitative reactivity contrast; no direct experimental comparator data.

Evidence Dimension	Functional Agonism (EC50) vs. Binding Affinity (Ki)
Target Compound Data	EC50: 3.56 μM; Ki: 9.33 μM (for the derivative CHEMBL568464) [1]
Comparator Or Baseline	Same compound's functional activity versus its binding affinity
Quantified Difference	The EC50 is approximately 2.6 times more potent than the Ki (9.33 / 3.56).
Conditions	Rat α7 nAChR; EC50 measured in GH4C1 cells by FLIPR calcium flux assay; Ki measured in HEK293 cells by [3H]epibatidine displacement [1].

Why This Matters

This differential profile is a key selection criterion for medicinal chemists optimizing for functional bias or specific downstream signaling pathways, distinguishing this scaffold from other α7 nAChR ligands that may have a different functional/binding ratio.

• [1] BindingDB. (n.d.). BDBM50300798: 5-(4-Methylpiperazin-1-yl)pentanoic acid(4-pyridin-3-ylphenyl)amide. Retrieved April 19, 2026. View Source

α7 nAChR activity inferred from a derivative

The presence of the N-methyl group on the piperazine ring is a critical structural feature that differentiates 4-methyl-1-piperazinepentanoic acid from its non-methylated counterpart, 1-piperazinepentanoic acid. This substitution is explicitly noted to enhance lipophilicity, a property that can influence a molecule's ability to cross biological membranes . While specific LogP or LogD7.4 values for the target compound were not found in the queried sources, the class-level inference is that the N-methylated derivative will have a higher partition coefficient (LogP) and distribution coefficient (LogD) than the unmethylated analog. This is a well-established principle in medicinal chemistry for modulating permeability and absorption.

Scaffold derivation

Class‑level inference

Amide derivative: EC₅₀ = 3.56 µM, Ki = 9.33 µM at rat α7 nAChR

Supports scaffold elaboration for CNS receptor screening; activity derived from a derivative, not the parent acid.

BindingDB data; requires independent validation.

Evidence Dimension	Lipophilicity (LogP/LogD)
Target Compound Data	Exact LogP value not found, but the N-methyl group is documented to increase lipophilicity .
Comparator Or Baseline	1-piperazinepentanoic acid (unmethylated analog)
Quantified Difference	Quantitative difference is not provided by the source but is a class-level effect.
Conditions	N/A (inference based on chemical structure).

Why This Matters

This is a fundamental design principle in drug discovery. Researchers seeking a more lipophilic, potentially more cell-permeable building block for CNS or intracellular targets will prioritize the N-methylated derivative (4-methyl-1-piperazinepentanoic acid) over its less lipophilic analog.

4-Methyl-1-piperazinepentanoic acid procurement applications

Amide derivatives for CNS receptor screening

Based on the quantitative data for its derivative (CHEMBL568464), which shows a 2.6-fold difference between functional agonism (EC50 = 3.56 μM) and binding affinity (Ki = 9.33 μM) at the α7 nAChR [1], the 4-methyl-1-piperazinepentanoic acid scaffold is highly relevant for medicinal chemistry programs focused on developing novel, functionally selective α7 receptor modulators. This core structure provides a defined starting point for exploring structure-activity relationships (SAR) to enhance this functional bias and optimize for specific therapeutic applications in neuropharmacology and inflammation.

Conjugate and bioconjugate preparation

The N-methylpiperazine moiety of this compound is a key structural feature for increasing molecular lipophilicity compared to its unmethylated piperazine analogs . This makes it a strategic choice for synthesizing compound libraries or prodrugs where enhanced passive membrane permeability is a primary goal, such as in the development of therapeutics targeting the central nervous system (CNS) or other intracellular targets.

Scaffold for pharmacokinetic optimization

With a predicted pKa of 4.74±0.10 and a predicted density of 1.052±0.06 g/cm³ , 4-methyl-1-piperazinepentanoic acid offers predictable chemical behavior for use as a synthetic intermediate. Researchers can select this specific regioisomer (5-carbon linker) over the 4-carbon analog to introduce a longer, more flexible spacer into a target molecule, enabling fine-tuning of solubility, crystallinity, and molecular conformation in complex synthetic pathways. Its bifunctional nature allows for diverse derivatization via the carboxylic acid and secondary amine groups.

Application

Selection Property

Validation Focus

Amide library synthesis for receptor screening

Carboxylic acid reactivity

Amide coupling efficiency and linker-length reproducibility

Bioconjugation research

Terminal carboxylate handle

Stoichiometric control in carbodiimide/active ester chemistry

PK‑modulating building block

Piperazine lipophilicity + 5‑carbon spacer

Solubility/permeability assay and metabolic stability screening

Isomer‑specific reference standard

Regioisomeric identity (CAS 931930‑84‑6)

Chromatographic resolution from 4‑carbon isomer; method validation

• [1] BindingDB. (n.d.). BDBM50300798: 5-(4-Methylpiperazin-1-yl)pentanoic acid(4-pyridin-3-ylphenyl)amide. Retrieved April 19, 2026. View Source